![molecular formula C7H12O2 B092017 1-Propyne, 3-(1-ethoxyethoxy)- CAS No. 18669-04-0](/img/structure/B92017.png)
1-Propyne, 3-(1-ethoxyethoxy)-
Overview
Description
1-Propyne, 3-(1-ethoxyethoxy)- is a chemical compound that has gained significant attention in scientific research due to its potential use in various applications. This compound is also known as ethyl 3-ethoxyprop-1-yne-1,3-dicarboxylate and is a member of the alkyne family.
Scientific Research Applications
Cycloaddition Reactions : The compound reacts with saturated, unsaturated, or functional acetals in the presence of titanium tetrachloride, leading to the synthesis of 2-carbethoxy allylic, dienic, or enynic trimethylsilanes, in a regioselective and often stereoselective manner (Pornet, Rayadh, & Miginiac, 1986).
Synthesis of Propyl Lithium : The compound is used in the synthesis of 3-(2′-ethoxyethoxy)propyl lithium, which can act as an anion polymerization initiator (Feng, 2005).
Aromatisation and Pyridine Synthesis : It participates in reactions leading to the synthesis of 5-substituted 6-(alkylthio)-2-methoxy-2,3-dihydropyridines, which can be further used to produce 3-substituted 2-(methylthio)pyridines (Nedolya et al., 2002).
Germylation and Silylation : It is involved in the germylation and silylation of phenoxy- and phenylthiopropynes and phenoxyallene (Lyashenko et al., 1981).
Synthesis of Fluorescent Dihydrofuran Derivatives : The compound undergoes homocoupling and cyclization reactions to produce fluorescent 2,3-dihydrofuran derivatives (Funayama et al., 2005).
Chemical Insights from High-Resolution X-Ray Photoelectron Spectroscopy : Studies involving propyne, including its derivatives, contribute to understanding the effects of initial-state charge distribution and final-state charge redistribution on ionization energies and acidities (Saethre et al., 2001).
Synthesis of Ethyl Arylpropiolates : It is used in the palladium-catalyzed cross-coupling reaction to synthesize ethyl arylpropiolates (Sakamoto et al., 1992).
Safety and Hazards
1-Propyne, 3-(1-ethoxyethoxy)- is a flammable liquid and vapor. It causes skin irritation and serious eye irritation. It may cause respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area. Keep away from heat/sparks/open flames/hot surfaces .
properties
IUPAC Name |
3-(1-ethoxyethoxy)prop-1-yne | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2/c1-4-6-9-7(3)8-5-2/h1,7H,5-6H2,2-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKBBTQJLUGADEG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C)OCC#C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50885061 | |
Record name | 1-Propyne, 3-(1-ethoxyethoxy)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50885061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18669-04-0 | |
Record name | 3-(1-Ethoxyethoxy)-1-propyne | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18669-04-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Propyne, 3-(1-ethoxyethoxy)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018669040 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Propyne, 3-(1-ethoxyethoxy)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1-Propyne, 3-(1-ethoxyethoxy)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50885061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(1-ethoxyethoxy)propyne | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.612 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 3-(1-ETHOXYETHOXY)-1-PROPYNE in the synthesis of (1R,6S,7S)-4-(tert-Butyldimethylsiloxy)-6-(trimethylsilyl)bicyclo[5.4.0]-undec-4-en-2-one?
A1: 3-(1-ETHOXYETHOXY)-1-PROPYNE serves as a crucial intermediate in the multi-step synthesis of the complex bicyclic compound (1R,6S,7S)-4-(tert-Butyldimethylsiloxy)-6-(trimethylsilyl)bicyclo[5.4.0]-undec-4-en-2-one []. The synthesis utilizes 3-(1-ETHOXYETHOXY)-1-PROPYNE as a starting point to introduce specific functional groups and build the carbon skeleton necessary for the final product. It undergoes transformations to form 1-(1-ethoxyethoxy)-1,2-propadiene, which is then further modified to achieve the desired molecular structure. This highlights the importance of 3-(1-ETHOXYETHOXY)-1-PROPYNE in constructing complex organic molecules through strategic synthetic routes.
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